Cas no 2758001-31-7 (6-(bromomethyl)-4-fluoro-2,3-dihydro-1H-indene)

• Product Name: 6-(bromomethyl)-4-fluoro-2,3-dihydro-1H-indene
• CAS No: 2758001-31-7
• MF: C₁₀H₁₀BrF
• MW: 229.088805675507
• CID: 6032591
• PubChem ID: 165762699
• Update Time: 2025-05-20

6-(bromomethyl)-4-fluoro-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 6-(bromomethyl)-4-fluoro-2,3-dihydro-1H-indene
• EN300-37300330
• 2758001-31-7

• Inchi： 1S/C10H10BrF/c11-6-7-4-8-2-1-3-9(8)10(12)5-7/h4-5H,1-3,6H2
• InChI Key： LTAHFJDBUDCYGF-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C2=C(C=1)CCC2)F

Computed Properties

• Exact Mass: 227.99499g/mol
• Monoisotopic Mass: 227.99499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Additional information on 6-(bromomethyl)-4-fluoro-2,3-dihydro-1H-indene

6-(Bromomethyl)-4-fluoro-2,3-dihydro-1H-indene: A Comprehensive Overview

The compound 6-(bromomethyl)-4-fluoro-2,3-dihydro-1H-indene, identified by the CAS number 2758001-31-7, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of indene derivatives, which are known for their unique electronic properties and versatile reactivity. The presence of a bromomethyl group at the 6-position and a fluorine atom at the 4-position introduces distinct electronic effects, making this compound a valuable substrate for further functionalization and exploration in synthetic chemistry.

Recent advancements in synthetic methodology have highlighted the importance of indene derivatives as building blocks in organic synthesis. The bromomethyl group in this compound serves as an excellent leaving group, enabling various substitution reactions that can lead to the formation of diverse functional groups. For instance, nucleophilic substitution reactions with amines, alcohols, or thiols can yield derivatives with enhanced biological activity or improved physical properties. Moreover, the fluorine atom at the 4-position imparts additional electronic tuning, which can influence both the reactivity and stability of the molecule.

In terms of application, 6-(bromomethyl)-4-fluoro-2,3-dihydro-1H-indene has shown promise in the field of medicinal chemistry. Its structure is amenable to further modifications that could potentially lead to bioactive compounds with therapeutic applications. For example, recent studies have explored the use of indene derivatives as scaffolds for designing kinase inhibitors and other enzyme-targeting agents. The combination of a bromomethyl group and a fluorine atom provides multiple sites for functionalization, enabling researchers to investigate its potential as a lead compound in drug discovery programs.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the bromination of an appropriately substituted indene derivative followed by subsequent functionalization steps. The use of modern catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of these synthetic routes.

From an analytical standpoint, 6-(bromomethyl)-4-fluoro-2,3-dihydro-1H-indene can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide critical insights into its molecular structure, purity, and stereochemistry, which are essential for ensuring its quality and reliability in downstream applications.

In conclusion, 6-(bromomethyl)-4-fluoro-2,3-dihydro-1H-indene represents a valuable compound with significant potential in organic synthesis and drug discovery. Its unique structure and reactivity make it an attractive candidate for further exploration in both academic and industrial settings. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex chemical systems.